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Compound of Interest

Compound Name: Praseodymium(lll,1V) oxide

Cat. No.: B8253411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical
properties of Praseodymium(lil,IV) oxide, specifically its molar mass and density. The
information herein is intended to support researchers and scientists in various fields, including
materials science, catalysis, and drug development, where the precise characteristics of
inorganic compounds are critical.

Core Properties of Praseodymium(lil,IV) Oxide

Praseodymium(lll,1V) oxide, with the chemical formula PreOa1, is the most stable oxide of
praseodymium at ambient temperature and pressure.[1] It is a dark brown, insoluble powder
with a cubic fluorite crystal structure.[1] The compound is notable for containing praseodymium
in a mixed valence state of +3 and +4.

Quantitative Data Summary

The molar mass and density of Praseodymium(lil,IV) oxide are summarized in the table
below. These values are crucial for stoichiometric calculations, material formulation, and
computational modeling.
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Property Value Units Notes

Calculated from the
chemical formula
PreO11 and the atomic
masses of

Molar Mass 1021.44 g/mol )
Praseodymium
(140.90765 u) and
Oxygen (15.999 u).[1]

[21(31[4]

This is the most
Density 6.5 g/mL (or g/cm?) commonly cited value
at 25 °C.[3][5][6]

6.9 Jom3 An alternative
: cm
’ reported value.[7]

7.07 Jom? Another reported
' cm
’ value.[8]

Experimental Protocols

Accurate determination of the molar mass and density of Praseodymium(lil,IV) oxide relies on
precise experimental methodologies. The following sections detail the standard protocols for
these measurements.

Determination of Molar Mass

For an insoluble inorganic compound like Praseodymium(lil,IV) oxide, the molar mass is
typically not determined by experimental methods that rely on colligative properties (e.g.,
freezing point depression or boiling point elevation), as these require the substance to be
dissolved in a solvent. Instead, the molar mass is calculated based on its chemical formula,
which is determined through elemental analysis and structural characterization techniques.

Protocol for Molar Mass Calculation:

o Establish the Chemical Formula: The empirical and molecular formula of the oxide is first
determined. For Praseodymium(lil,1V) oxide, this has been established as PrsO11. This is
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typically confirmed using techniques like X-ray diffraction (XRD) to identify the crystal
structure and elemental analysis to determine the ratio of praseodymium to oxygen.

o Obtain Atomic Masses: The standard atomic masses of the constituent elements are
obtained from the periodic table.

o Atomic mass of Praseodymium (Pr) = 140.90765 u

o Atomic mass of Oxygen (O) = 15.999 u

e Calculate Molar Mass: The molar mass is calculated by summing the atomic masses of all
atoms in the formula unit.

[e]

Molar Mass = (6 x Atomic Mass of Pr) + (11 x Atomic Mass of O)

o

Molar Mass = (6 x 140.90765) + (11 x 15.999)

[¢]

Molar Mass = 845.4459 + 175.989 = 1021.4349 g/mol

o

This is typically rounded to 1021.44 g/mol .

Determination of Density

The density of a solid, insoluble powder like Praseodymium(lil,IV) oxide is most commonly
determined using the liquid displacement method, based on Archimedes' principle.

Protocol for Density Measurement (Liquid Displacement Method):
e Apparatus:

o Analytical balance (accurate to at least 0.001 g)

o Graduated cylinder or pychometer

o Aliquid in which the solid is insoluble (e.g., water or a suitable organic solvent). Water is
generally acceptable as Praseodymium(lil,IV) oxide is insoluble.[1]

o Spatula
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o Thermometer

e Procedure: a. Measure the mass of a clean, dry graduated cylinder on the analytical
balance. Record this mass (m1). b. Add a specific volume of the displacement liquid (e.g., 20
mL) to the graduated cylinder. Record the exact volume (V1). c. Measure the mass of the
graduated cylinder with the liquid. Record this mass (mz). d. Carefully add a known mass of
the Praseodymium(lil,IV) oxide powder to the graduated cylinder. Let the mass of the
powder be (ms). This can be pre-weighed on the balance. e. Gently agitate the cylinder to
ensure all the powder is submerged and any trapped air bubbles are released. f. Record the
new volume of the liquid in the graduated cylinder (V2). g. Record the temperature of the
liquid to account for any density variations with temperature.

e Calculations: a. The volume of the Praseodymium(lll,1V) oxide powder is the difference
between the final and initial liquid volumes:

o Volume of powder (V_powder) = V2 - V1 b. The density (p) of the powder is then calculated
using the mass of the powder and its displaced volume:
o Density (p) = ms/V_powder

Synthesis and Characterization Workflow

The synthesis of Praseodymium(lll,IV) oxide is a critical process that influences its physical
properties. A typical workflow involves the calcination of a praseodymium salt precursor,
followed by characterization to confirm the desired product.
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Synthesis and Characterization of Praseodymium(lll,IV) Oxide
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(e.g., Pr(NOs3)3-6H20 or Pr(OH)3)

Calcination
(>500 °C in air)

Praseodymium(lll,IV) Oxide (PreO11)
(Dark Brown Powder)

Phase Identification . . o
& Crystal Structure ﬂ)rphology & Particle Size Stoichiometry

Characterization
X-ray Diffraction (XRD) [SENENEWNETSS

/ Property Determination \

Molar Mass Calculation Density Measurement
(from formula) (Liquid Displacement)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Praseodymium(lil,IV) oxide - Wikipedia [en.wikipedia.org]

2. tiu.edu.iq [tiu.edu.iq]

3. py.itc.uji.es [py.itc.uji.es]

4. legacy.babcock.edu.ng [legacy.babcock.edu.ng]

5. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8253411?utm_src=pdf-body-img
https://www.benchchem.com/product/b8253411?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Praseodymium(III,IV)_oxide
https://www.tiu.edu.iq/medicalanalysis/wp-content/uploads/2019/04/2-Measuring-the-Density-of-Solid-Compounds-2nd-Experiment.pptx
http://py.itc.uji.es/Content/docDifusion/PY180022/PrOx_2019.pdf
https://legacy.babcock.edu.ng/oer/lecture_notes/Chemistry/General%20Chemistry%20Manual.pdf
https://www.researchgate.net/publication/261793743_Polyol-based_Synthesis_of_Praseodymium_Oxide_Nanoparticles_Invited_Article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8253411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

6. wjec.co.uk [wjec.co.uk]

7. shop.nanografi.com [shop.nanografi.com]

8. mt.com [mt.com]

 To cite this document: BenchChem. [A Technical Guide to Praseodymium(lil,IV) Oxide: Molar
Mass and Density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8253411#praseodymiume-iii-iv-oxide-molar-mass-
and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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